2-(1H-pyrazol-1-yl)benzenecarbaldehyde oxime
Overview
Description
2-(1H-pyrazol-1-yl)benzenecarbaldehyde oxime is a biochemical used for proteomics research . It has a molecular formula of C10H9N3O and a molecular weight of 187.2 g/mol .
Molecular Structure Analysis
The molecular structure of 2-(1H-pyrazol-1-yl)benzenecarbaldehyde oxime consists of a pyrazole ring attached to a benzene ring via a carbaldehyde group . The oxime functional group is also present .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Novel Heterocycles : A study by Baashen et al. (2017) demonstrated the use of a related compound, 3-(benzofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde, as a precursor for synthesizing a series of novel heterocycles. This highlights the compound's role in the synthesis of complex chemical structures (Baashen, Abdel-Wahab, & El‐Hiti, 2017).
Structural Confirmation via Spectroscopy : The study by Attaryan et al. (2012) focused on synthesizing 1-alkyl-1H-pyrazole-4-carbaldehyde oximes and confirming their structures through spectroscopic methods and X-ray analysis, underscoring the compound's significance in structural chemistry (Attaryan, Sahakyan, Tamazyan, Ayvazyan, & Asratyan, 2012).
Biological Activities
Antimicrobial Properties : Hamed et al. (2020) explored the antimicrobial activity of Schiff bases derived from heteroaryl pyrazole carbaldehydes, including 1-phenyl-3-(pyridine-3-yl)-1H-pyrazole-4-carbaldehyde. This research indicates potential applications in antimicrobial treatments (Hamed, Abdelhamid, Saad, Elkady, & Elsabee, 2020).
Antitumor Activity : A study by El-Zahar et al. (2011) synthesized benzofuran-2-yl pyrazole pyrimidine derivatives from a similar compound and evaluated their antitumor activity, suggesting applications in cancer research (El-Zahar, Adb El-Karim, Haiba, & Khedr, 2011).
Cytotoxicity Studies : Karakurt et al. (2021) synthesized pyrazole-containing oxime ester derivatives and assessed their cytotoxic effects, indicating their potential as anticancer agents (Karakurt, Bozbey, Uslu, Sarı, Özdemir, & Şalva, 2021).
properties
IUPAC Name |
N-[(2-pyrazol-1-ylphenyl)methylidene]hydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O/c14-12-8-9-4-1-2-5-10(9)13-7-3-6-11-13/h1-8,14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWWOVHKZIWVRCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NO)N2C=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-pyrazol-1-ylphenyl)methylidene]hydroxylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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